Cas no 118718-59-5 (1-(4-Methoxyphenyl)-1H-pyrazole-4-carbonitrile)
118718-59-5 structure
Product Name:1-(4-Methoxyphenyl)-1H-pyrazole-4-carbonitrile
CAS No:118718-59-5
MF:C11H9N3O
MW:199.208661794662
CID:95210
PubChem ID:53302117
Update Time:2025-10-05
1-(4-Methoxyphenyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Methoxyphenyl)-1H-pyrazole-4-carbonitrile
- 1-(4-methoxyphenyl)pyrazole-4-carbonitrile
- SCHEMBL11901011
- 118718-59-5
- FT-0712520
- DTXSID50693305
- ZZVNAHFXNNKSOO-UHFFFAOYSA-N
- AKOS015899595
-
- Inchi: 1S/C11H9N3O/c1-15-11-4-2-10(3-5-11)14-8-9(6-12)7-13-14/h2-5,7-8H,1H3
- InChI Key: ZZVNAHFXNNKSOO-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)N1C=C(C#N)C=N1
Computed Properties
- Exact Mass: 199.074561919g/mol
- Monoisotopic Mass: 199.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 50.8Ų
Experimental Properties
- Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 138-141 ºC (ethanol water )
- Solubility: Very slightly soluble (0.68 g/l) (25 º C),
1-(4-Methoxyphenyl)-1H-pyrazole-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM128568-1g |
1-(4-methoxyphenyl)-1H-pyrazole-4-carbonitrile |
118718-59-5 | 95% | 1g |
$320 | 2021-08-05 | |
| Chemenu | CM128568-1g |
1-(4-methoxyphenyl)-1H-pyrazole-4-carbonitrile |
118718-59-5 | 95% | 1g |
$*** | 2023-04-03 | |
| Alichem | A049003253-1g |
1-(4-Methoxyphenyl)-1H-pyrazole-4-carbonitrile |
118718-59-5 | 95% | 1g |
$400.00 | 2023-09-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1759547-1g |
1-(4-Methoxyphenyl)-1h-pyrazole-4-carbonitrile |
118718-59-5 | 98% | 1g |
¥2704.00 | 2024-08-09 |
1-(4-Methoxyphenyl)-1H-pyrazole-4-carbonitrile Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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